Cas no 127321-09-9 (1-butyl-3-iodobicyclo1.1.1pentane)

• Product Name: 1-butyl-3-iodobicyclo1.1.1pentane
• CAS No: 127321-09-9
• MF: C₉H₁₅I
• MW: 250.119875192642
• MDL: MFCD33549078
• CID: 3701932
• PubChem ID: 20078718
• Update Time: 2025-04-22

1-butyl-3-iodobicyclo1.1.1pentane Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane, 1-butyl-3-iodo-
• 1-butyl-3-iodobicyclo[1.1.1]pentane
• 1-butyl-3-iodobicyclo1.1.1pentane
• EN300-28250260
• 127321-09-9
• EN300-6761052
• SCHEMBL8040269

• MDL： MFCD33549078
• Inchi： 1S/C9H15I/c1-2-3-4-8-5-9(10,6-8)7-8/h2-7H2,1H3
• InChI Key： TZEOZQJSSQRENN-UHFFFAOYSA-N
• SMILES： IC12CC(CCCC)(C1)C2

Computed Properties

• Exact Mass: 250.02185g/mol
• Monoisotopic Mass: 250.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides